Cas no 374064-05-8 (1,4-Butanediamine,1-(2-pyridinyl)-)

1,4-Butanediamine,1-(2-pyridinyl)- Properties

Names and Identifiers

• 1,4-Butanediamine,1-(2-pyridinyl)-
• 1-PYRIDIN-2-YLBUTANE-1,4-DIAMINE
• 1-(pyridin-2-yl)butane-1,4-diamine
• 1,4-Butanediamine,1-(2-pyridinyl)
• 2-(1,4-Diaminobut-1-yl)pyridine
• PS-3044
• FT-0690632
• 374064-05-8
• SB55400
• AKOS005257501
• DTXSID80377984
• MFCD06245344
• +Expand

• MDL： MFCD06245344
• InChIKey： JPEKECSPVXJPOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H15N3/c10-6-3-4-8(11)9-5-1-2-7-12-9/h1-2,5,7-8H,3-4,6,10-11H2
• SMILES： NCCCC(C1=CC=CC=N1)N

Computed Properties

• Exact Mass: 165.12700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 165.126597491g/mol
• Heavy Atom Count: 12
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• LogP: 2.22090
• PSA: 64.93000
• Refractive Index: 1.554
• Boiling Point: 318.3°C at 760 mmHg
• Flash Point: 172.2°C
• Density: 1.055